Cas no 1555601-21-2 (2-oxo-3-(oxolan-2-yl)propanoic acid)

• Product Name: 2-oxo-3-(oxolan-2-yl)propanoic acid
• CAS No: 1555601-21-2
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 6424398
• PubChem ID: 67536133
• Update Time: 2025-06-10

2-oxo-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(oxolan-2-yl)propanoic acid
• EN300-1851976
• AKOS021156337
• SCHEMBL2791054
• 1555601-21-2

• Inchi： 1S/C7H10O4/c8-6(7(9)10)4-5-2-1-3-11-5/h5H,1-4H2,(H,9,10)
• InChI Key： CXORNSUKNCQOAA-UHFFFAOYSA-N
• SMILES： O1CCCC1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-oxo-3-(oxolan-2-yl)propanoic acid

Compound CAS No. 1555601-21-2: 2-Oxo-3-(Oxolan-2-yl)Propanoic Acid

Compound CAS No. 1555601-21-2, also known as 2-Oxo-3-(Oxolan-2-yl)Propanoic Acid, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for further functionalization. Recent studies have highlighted its role in the development of bioactive molecules and advanced materials.

The chemical structure of 2-Oxo-3-(Oxolan-2-yl)Propanoic Acid consists of a propanoic acid backbone with a ketone group at the 2-position and an oxolane (tetrahydrofuran) ring attached at the 3-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The oxolane ring, in particular, contributes to the compound's stability and reactivity under various conditions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. For instance, studies have demonstrated its ability to undergo various reactions, including nucleophilic additions, esterifications, and cyclizations. These reactions have led to the development of derivatives with enhanced biological activity or improved physical properties.

In the pharmaceutical industry, 2-Oxo-3-(Oxolan-2-yl)Propanoic Acid has been explored as a precursor for drug candidates targeting specific therapeutic areas. Its ability to form stable amides or esters makes it an ideal component in drug delivery systems. Additionally, its role in the synthesis of bioactive compounds has been documented in several recent publications, highlighting its importance in medicinal chemistry.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, where it serves as an intermediate in the production of pesticides and herbicides. Its structural versatility allows for the creation of molecules with enhanced efficacy and reduced environmental impact. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of CAS No. 1555601-21-2 typically involves multi-step processes that require precise control over reaction conditions. Researchers have optimized these processes to improve yield and purity, ensuring that the compound meets high-quality standards for various industrial applications. Innovations in catalytic methods and reaction engineering have also contributed to more efficient synthesis routes.

In terms of physical properties, 2-Oxo-3-(Oxolan-2-yl)Propanoic Acid exhibits a melting point of approximately 140°C and a boiling point around 300°C under standard conditions. Its solubility profile makes it compatible with both polar and non-polar solvents, enhancing its utility in diverse chemical reactions.

The compound's spectroscopic data, including IR, NMR, and MS spectra, have been well-documented in recent studies. These data provide valuable insights into its molecular structure and reactivity under different conditions. Advanced analytical techniques have further enabled researchers to study its interactions with other molecules at the molecular level.

In conclusion, CAS No. 1555601-21-2, or 2-Oxo-3-(Oxolan-2-yl)Propanoic Acid, is a highly versatile compound with significant potential across multiple industries. Its unique structural features and reactivity make it an invaluable tool for researchers and developers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new applications and improvements in synthesis methods, this compound is poised to play an even greater role in advancing modern chemistry.